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Compound of Interest

Compound Name: Jasminoside B

Cat. No.: B2809634

For Immediate Release

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals interested in the therapeutic potential of high-purity
Jasminoside B. Jasminoside B, a naturally occurring iridoid glycoside, has garnered
significant interest for its diverse pharmacological activities, including neuroprotective, anti-
inflammatory, and antioxidant effects.

Commercial Suppliers of High-Purity Jasminoside B

A reliable supply of high-purity Jasminoside B is crucial for reproducible and accurate
experimental results. The following table summarizes key information for several commercial
suppliers. Researchers are advised to request a certificate of analysis to confirm purity and
identity.
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BENGHE

Molecular
) Molecular . .
Supplier CAS Number Weight (g/mol  Purity
Formula
)
High-quality
Biosynth 214125-04-9 C16H260s 346.37 reference
standards
95%~99%
o (HPLC-DAD
Biopurify 214125-04-9 C16H260s 346.376
or/and HPLC-
ELSD)
ChemFaces 214125-04-9 C16H260s 346.37 High-purity
AChemBlock 214125-04-9 C16H260s 346.38 98%
United States
_ . 214125-04-9 C16H260s 346.376 ~96% (HPLC)
Biological
GlpBio 214125-04-9 C16H260s 346.37 >98%

Neuroprotective Applications

Jasminoside B demonstrates significant potential in the protection of neuronal cells from
various insults, suggesting its utility in the study of neurodegenerative diseases.[1]

In Vitro Neuroprotection Assay Protocol (SH-SY5Y Cell
Line)

This protocol outlines a general method for assessing the neuroprotective effects of
Jasminoside B against an induced neurotoxic insult in a human neuroblastoma cell line.

Objective: To determine the ability of Jasminoside B to protect SH-SY5Y cells from
neurotoxin-induced cell death.

Materials:

e High-purity Jasminoside B
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e SH-SY5Y human neuroblastoma cells

e Dulbecco's Modified Eagle Medium (DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

e Neurotoxin (e.g., 6-hydroxydopamine (6-OHDA) or MPP+)

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability assay
reagent

o Phosphate Buffered Saline (PBS)
e Dimethyl sulfoxide (DMSO)
Procedure:

e Cell Culture: Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1%
Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO..

e Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10* cells/well and allow them to
adhere for 24 hours.

e Jasminoside B Pre-treatment: Prepare various concentrations of Jasminoside B in culture
medium. Remove the old medium from the wells and add 100 pL of the Jasminoside B
solutions. Incubate for 2-4 hours.

o Neurotoxin Induction: Add the neurotoxin to the wells at a pre-determined toxic
concentration. Include a vehicle control group (no neurotoxin) and a toxin-only control group.

 Incubation: Incubate the plate for 24-48 hours.
o Cell Viability Assessment (MTT Assay):

o Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at
37°C.
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o Remove the medium and add 100 pL of DMSO to dissolve the formazan crystals.

o Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control group.

Expected Outcome: Increased cell viability in the groups pre-treated with Jasminoside B
compared to the toxin-only group.

Neuroprotection Assay Workflow

Seed SH-SY5Y Cells Pre-treat with Jasminoside B Induce Neurotoxicity m—> Assess Cell Viability (MTT)

Click to download full resolution via product page

Neuroprotection Assay Workflow

Anti-inflammatory Applications

Jasminoside B is known to exhibit anti-inflammatory properties, likely through the modulation
of key signaling pathways involved in the inflammatory response.[1]

Inhibition of Nitric Oxide (NO) Production in
Macrophages Protocol

This protocol describes a method to evaluate the anti-inflammatory activity of Jasminoside B
by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated
RAW 264.7 macrophage cells.

Objective: To quantify the inhibitory effect of Jasminoside B on NO production in activated
macrophages.

Materials:

e High-purity Jasminoside B
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 RAW 264.7 murine macrophage cells

e DMEM

e FBS

 Penicillin-Streptomycin solution

» Lipopolysaccharide (LPS)

e Griess Reagent

e Sodium nitrite (for standard curve)

Procedure:

e Cell Culture and Seeding: Culture and seed RAW 264.7 cells in a 96-well plate as described
for SH-SY5Y cells.

¢ Jasminoside B and LPS Treatment:

o

Prepare various concentrations of Jasminoside B in culture medium.

[¢]

Remove the old medium and add 100 pL of the Jasminoside B solutions to the wells.

[¢]

Simultaneously, add LPS (1 pg/mL) to all wells except the vehicle control group.

[e]

Include a control group with LPS only.

¢ Incubation: Incubate the plate for 24 hours.

 Nitric Oxide Measurement (Griess Assay):

o Transfer 50 uL of the cell culture supernatant from each well to a new 96-well plate.

o Add 50 pL of Griess Reagent to each well.

o Incubate at room temperature for 10 minutes.
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o Measure the absorbance at 540 nm.

o Standard Curve: Prepare a standard curve using known concentrations of sodium nitrite.

» Data Analysis: Determine the concentration of nitrite in the samples from the standard curve.
Calculate the percentage of inhibition of NO production compared to the LPS-only control.

Expected Outcome: A dose-dependent decrease in NO production in cells treated with
Jasminoside B.

Potential Signaling Pathways

Research on related compounds suggests that the anti-inflammatory effects of Jasminoside B
may be mediated through the inhibition of the Nuclear Factor-kappa B (NF-kB) and Mitogen-
Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the
expression of pro-inflammatory mediators.
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Potential Anti-inflammatory Signaling Pathways
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Hypothesized Anti-inflammatory Mechanism
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Antioxidant Applications

Jasminoside B possesses antioxidant properties, which contribute to its protective effects
against cellular damage induced by oxidative stress.

DPPH Radical Scavenging Assay Protocol

This protocol provides a straightforward method to assess the free radical scavenging activity
of Jasminoside B using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Objective: To determine the ICso value of Jasminoside B for DPPH radical scavenging.

Materials:

High-purity Jasminoside B

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or Ethanol

Ascorbic acid or Trolox (as a positive control)

Procedure:

DPPH Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

o Sample Preparation: Prepare a stock solution of Jasminoside B in the same solvent. Create
a series of dilutions from the stock solution.

e Reaction Mixture: In a 96-well plate, add 100 pL of each Jasminoside B dilution to the wells.

o DPPH Addition: Add 100 pL of the DPPH solution to each well. Include a control well with
solvent and DPPH only.

 Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

o Absorbance Measurement: Measure the absorbance at 517 nm.
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+ Data Analysis: Calculate the percentage of DPPH scavenging activity for each concentration
using the following formula:

o % Scavenging = [ (A_control - A_sample) / A_control ] * 100

o Plot the % scavenging against the concentration of Jasminoside B and determine the
ICso0 value (the concentration required to scavenge 50% of the DPPH radicals).

Expected Outcome: A concentration-dependent increase in DPPH radical scavenging activity.

DPPH Assay Workflow

Prepare Jasminoside B Dilutions

Add DPPH Solution

Incubate in Dark

Measure Absorbance at 517 nm

Calculate % Scavenging and IC50
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DPPH Assay Workflow
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For further information and to request a quote for high-purity Jasminoside B, please contact
the respective suppliers. This document is intended for research purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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